Cas no 1251685-66-1 (2-{5-1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine)

• Product Name: 2-{5-1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• CAS No: 1251685-66-1
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 6199368
• PubChem ID: 49744099
• Update Time: 2025-05-20

2-{5-1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• (1-methylsulfonylpiperidin-4-yl)-[3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• 2-{5-[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine
• (1-(methylsulfonyl)piperidin-4-yl)(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• F6036-0438
• AKOS024529660
• 1251685-66-1

• Inchi： 1S/C17H21N5O4S/c1-27(24,25)22-8-5-12(6-9-22)17(23)21-10-13(11-21)16-19-15(20-26-16)14-4-2-3-7-18-14/h2-4,7,12-13H,5-6,8-11H2,1H3
• InChI Key： BEESTEBJCSLPJL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(N2CC(C3=NC(C4C=CC=CN=4)=NO3)C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 391.13142534g/mol
• Monoisotopic Mass: 391.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine

Chemical Compound CAS No. 1251685-66-1: 2-{5-[1-(1-Methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine

The chemical compound with CAS No. 1251685-66-1, known as 2-{5-[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine, is a highly specialized molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a pyridine ring fused with a 1,2,4-oxadiazole moiety. The oxadiazole ring is further substituted with an azetidine group, which itself is connected to a piperidine derivative bearing a methanesulfonyl group. This intricate architecture suggests that the compound was synthesized through a series of multi-step reactions, likely involving coupling reactions and cyclization processes. Recent advancements in synthetic organic chemistry have enabled the efficient construction of such complex molecules, making this compound accessible for further study.

Pharmacological Applications

Research into the biological activity of 2-{5-[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine has revealed its potential as a modulator of key cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo experiments in animal models have shown promising results in reducing inflammation without significant adverse effects.

Material Science Applications

Beyond pharmacology, this compound has also been explored for its potential in materials science. Its rigid and planar structure makes it an attractive candidate for use in organic electronics. Recent research has focused on its ability to act as a charge transport material in organic photovoltaic devices. The incorporation of this compound into such devices has shown improved electron mobility and device efficiency, highlighting its potential for use in next-generation electronic materials.

Environmental Considerations

In line with growing concerns over environmental sustainability, studies have been conducted to assess the environmental impact of 2-{5-[1-(1-methanesulfonylpiperidine-4-carbonyl)azetidin-3-yl]-1,2,4 oxadiazol 3 yl}pyridine. These studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions and shows low toxicity to non-target species when used at recommended concentrations.

Future Directions

The future of CAS No. 1251685 66 1 lies in further exploration of its therapeutic potential and material applications. Collaborative efforts between chemists and biologists are expected to yield deeper insights into its mechanism of action and optimize its pharmacokinetic properties for clinical use. Additionally, ongoing research into its electronic properties may pave the way for novel applications in renewable energy technologies.